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Compound of Interest

Compound Name: 4-Methylanisole-d3

Cat. No.: B12395921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Methylanisole-d3, a deuterated analog of 4-methylanisole. This document is

intended for use by professionals in research, scientific, and drug development fields, offering

detailed data, experimental methodologies, and workflow visualizations to support its

application as an internal standard in quantitative analyses.

Introduction
4-Methylanisole-d3 is the deuterium-labeled version of 4-methylanisole (also known as p-

methoxytoluene).[1] Stable isotope-labeled compounds are critical tools in analytical chemistry,

particularly in mass spectrometry-based quantification assays, where they serve as ideal

internal standards. The incorporation of deuterium atoms results in a compound that is

chemically identical to its non-labeled counterpart but has a higher molecular weight. This mass

difference allows for its distinct detection by a mass spectrometer, enabling precise and

accurate quantification of the non-labeled analyte in complex matrices by correcting for

variations in sample preparation and instrument response. 4-Methylanisole itself is a naturally

occurring compound found in oils like Ylang Ylang and is used as a food flavoring agent.[1]

Chemical and Physical Properties
The physical properties of 4-Methylanisole-d3 are not widely published. However, they are

expected to be very similar to those of the unlabeled 4-methylanisole. The primary difference
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lies in the molecular weight due to the presence of three deuterium atoms.

Table 1: Chemical Properties of 4-Methylanisole-d3

Property Value Reference

IUPAC Name
1-methoxy-4-(methyl-

d3)benzene

Synonyms 4-Methoxytoluene-d3 [1]

CAS Number 14202-49-4 [1]

Molecular Formula C₈H₇D₃O [1]

Molecular Weight 125.18 g/mol [1]

SMILES
COC1=CC=C(C=C1)C([2H])

([2H])[2H]
[1]

Table 2: Physical Properties of 4-Methylanisole (Non-deuterated) (These properties are

expected to be comparable to 4-Methylanisole-d3)

Property Value Reference(s)

Physical State Liquid at room temperature [2][3][4][5]

Appearance
Colorless to pale yellow, clear

liquid
[2][4][6]

Boiling Point 174-176 °C at 760 mmHg [3][6][7]

Melting Point -32 °C to -50 °C [3][8][9]

Density ~0.969 g/mL at 25 °C [5][7][10]

Refractive Index ~1.511 at 20 °C [7][10]

Experimental Protocols
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While a specific, detailed experimental protocol for 4-Methylanisole-d3 is not publicly

available, a general methodology for its use as an internal standard in a Gas Chromatography-

Mass Spectrometry (GC-MS) analysis is provided below. This protocol is representative of its

primary application.

Objective: To quantify the concentration of 4-methylanisole (analyte) in a sample matrix (e.g.,

plasma, environmental water) using 4-Methylanisole-d3 as an internal standard.

Materials:

Analyte standard: 4-methylanisole

Internal Standard (IS): 4-Methylanisole-d3

Sample matrix

Organic solvent for extraction (e.g., dichloromethane, ethyl acetate)

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column (e.g., DB-5ms)

Methodology:

Preparation of Standard Solutions:

Prepare a stock solution of the analyte (e.g., 1 mg/mL) in a suitable solvent.

Prepare a stock solution of the internal standard, 4-Methylanisole-d3 (e.g., 1 mg/mL).

Create a series of calibration standards by spiking a known amount of the analyte stock

solution into the blank matrix to achieve a range of concentrations.

Sample Preparation:

To a known volume of the sample (e.g., 1 mL), add a precise volume of the 4-
Methylanisole-d3 internal standard working solution. The amount of IS added should be

consistent across all samples, calibrators, and quality controls.
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Perform a liquid-liquid extraction by adding an appropriate organic solvent (e.g., 2 mL of

dichloromethane).

Vortex the mixture for 2 minutes to ensure thorough mixing.

Centrifuge the sample to separate the organic and aqueous layers.

Carefully transfer the organic layer to a clean tube.

Dry the organic extract by passing it through a small column of anhydrous sodium sulfate.

Evaporate the solvent under a gentle stream of nitrogen to a small volume (e.g., 100 µL).

Transfer the final extract to a GC vial for analysis.

GC-MS Analysis:

Injection: Inject 1 µL of the prepared sample onto the GC-MS system.

Gas Chromatography: Use a temperature program that effectively separates the analyte

and internal standard from other matrix components. A typical program might start at 60°C,

hold for 1 minute, then ramp to 250°C at 10°C/min.

Mass Spectrometry: Operate the mass spectrometer in Selected Ion Monitoring (SIM)

mode.

Monitor a characteristic ion for 4-methylanisole (e.g., m/z 122).

Monitor a characteristic ion for 4-Methylanisole-d3 (e.g., m/z 125).

Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each

calibration standard.

Construct a calibration curve by plotting the response ratio against the known

concentration of the analyte in the calibration standards.
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Determine the concentration of the analyte in the unknown samples by calculating their

response ratios and interpolating the concentration from the calibration curve.

Visualizations
The following diagram illustrates the general workflow for using 4-Methylanisole-d3 as an

internal standard in a quantitative analytical experiment.
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Experimental Workflow for Quantitative Analysis using an Internal Standard

Sample Preparation

Instrumental Analysis

Data Processing

1. Sample Collection
(e.g., Plasma, Water)

2. Spiking
(Add known amount of 4-Methylanisole-d3)

3. Liquid-Liquid Extraction
(e.g., with Dichloromethane)

4. Drying & Concentration
(Na2SO4, N2 Evaporation)

5. GC-MS Injection & Separation

Transfer to Vial

6. Mass Spectrometry Detection
(SIM Mode: m/z 122 for Analyte, m/z 125 for IS)

7. Peak Integration
(Analyte & IS Areas)

8. Calibration Curve Construction
(Response Ratio vs. Concentration)

9. Quantification
(Determine Unknown Concentration)

Final Concentration
of 4-Methylanisole

Click to download full resolution via product page

Caption: Workflow for quantification using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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